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Compound of Interest

Compound Name: Triethyl 2-phosphonopropionate

Cat. No.: B032471

For Researchers, Scientists, and Drug Development Professionals

Introduction

Triethyl 2-phosphonopropionate (TEPP) is an organophosphorus compound widely utilized
as a key reagent in organic synthesis.[1] Its chemical structure, featuring a phosphonate group
adjacent to a propionate ester, makes it a valuable tool for carbon-carbon bond formation,
particularly in the construction of a,B-unsaturated esters.[2][3] This technical guide provides an
in-depth review of TEPP, covering its synthesis, core reactivity in the Horner-Wadsworth-
Emmons reaction, and various applications. Detailed experimental protocols, quantitative data,
and mechanistic diagrams are presented to serve as a comprehensive resource for scientific
professionals.

Table 1: Physicochemical Properties of Triethyl 2-Phosphonopropionate
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Property Value Reference
CAS Number 3699-66-9 [4]
Molecular Formula C9H1905P [4]
Molecular Weight 238.22 g/mol [4]
Appearance Clear, colorless liquid [2]
Boiling Point 143-144 °C at 12 mmHg [5]
Density 1.111 g/mL at 25 °C [5]
Refractive Index (n20/D) 1.431 [5]
Solubility Miscible with chloroform and 2]
methanol

Synthesis of Triethyl 2-Phosphonopropionate

The most common and efficient method for synthesizing TEPP and other phosphonates is the
Michaelis-Arbuzov reaction.[6][7] This reaction involves the nucleophilic attack of a trialkyl
phosphite, such as triethyl phosphite, on an alkyl halide, in this case, an ethyl 2-halopropionate.
[7][8] The reaction proceeds via an SN2 mechanism, initially forming a phosphonium salt
intermediate, which then dealkylates to yield the final phosphonate product.[7]

The general workflow for this synthesis is outlined below.
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Michaelis-Arbuzov Synthesis Workflow
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Horner-Wadsworth-Emmons (HWE) Mechanism
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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